Cas no 1361891-91-9 (4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1361891-91-9
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4801428
• Update Time: 2025-07-04

4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c9-3-5-1-6(4-13)14-7(2-5)15-8(10,11)12/h1-2H,3H2
• InChI Key： PPJZWKSJOYULNM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)N=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1361891-91-9)

4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1361891-91-9) is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a bromomethyl group, a cyano group, and a trifluoromethoxy group, making it an attractive intermediate for the synthesis of various biologically active molecules.

The unique structural attributes of 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine contribute to its broad applicability in medicinal chemistry. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly valuable in the construction of complex molecular architectures, including drug candidates targeting various therapeutic areas.

The cyano group in the molecule imparts additional reactivity, allowing for further functionalization through reduction or conversion to other functional groups such as carboxylic acids or amides. Moreover, the electron-withdrawing nature of the cyano group can influence the electronic properties of the pyridine ring, affecting its interaction with biological targets.

The trifluoromethoxy group is another key feature that enhances the compound's utility. This substituent is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluorine atoms in the trifluoromethoxy group can engage in specific interactions with biological targets, such as hydrogen bonding or π-stacking, thereby improving the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine has garnered attention in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the bromomethyl and cyano groups allows for strategic modifications that can fine-tune the binding properties of these inhibitors to their target enzymes.

Furthermore, studies have explored the use of 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine in designing small-molecule modulators of G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, making them attractive drug targets. The structural features of this compound facilitate the development of selective GPCR ligands by allowing precise functionalization at multiple positions on the pyridine core.

The agrochemical industry has also benefited from the versatility of 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine. Researchers have employed this compound in synthesizing novel pesticides and herbicides. The ability to introduce various functional groups via nucleophilic substitution reactions enables the creation of molecules with enhanced efficacy and reduced environmental impact.

The synthetic methodologies involving 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine have been refined over time to achieve high yields and selectivity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks. These methods not only improve efficiency but also minimize unwanted byproducts, making them ideal for large-scale production.

In conclusion, 4-(Bromomethyl)-2-cyano-6-(trifluoromethoxy)pyridine is a cornerstone compound in modern chemical synthesis, with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and chemical biologists striving to develop innovative therapeutic solutions.